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Compound of Interest

Compound Name: TIC10g

Cat. No.: B15614431 Get Quote

Disclaimer: This document provides general guidance on chemical handling and disposal

workflows. It is not a substitute for a substance-specific Safety Data Sheet (SDS) or institutional

protocols. Researchers, scientists, and drug development professionals must consult the

official SDS for TIC10g and contact their institution's Environmental Health and Safety (EHS)

department for specific disposal procedures and requirements mandated by local, state, and

federal regulations.

I. Pre-Disposal Safety and Handling
Proper disposal begins with safe handling. Before working with TIC10g (also known as

ONC201), ensure you are familiar with its properties by reviewing the SDS. Always handle the

compound in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

When handling TIC10g, appropriate Personal Protective Equipment (PPE) is mandatory. The

specific requirements may vary based on the procedure, but a general baseline is outlined

below.
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PPE Category Specification and Purpose

Hand Protection
Chemically resistant gloves (e.g., nitrile) are

essential to prevent skin contact.

Eye Protection
Safety glasses with side shields or chemical

splash goggles must be worn at all times.

Body Protection
A fully buttoned lab coat protects against minor

spills and contamination.

Respiratory

Use of a NIOSH-approved respirator may be

required if handling powders outside of a fume

hood.

II. General Disposal Workflow
The disposal of chemical waste like TIC10g is a regulated process that requires careful

segregation and documentation. The following workflow provides a logical sequence for

managing chemical waste in a laboratory setting.
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1. Preparation & Review

2. Waste Segregation & Collection

3. Final Disposal

Consult TIC10g Safety Data Sheet (SDS)
& Institutional SOPs

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste by Type:
- Solid (unused powder, contaminated tips)

- Liquid (solutions in compatible solvent)
- Sharps (needles, contaminated glass)

Collect in Approved, Labeled
Hazardous Waste Containers

Decontaminate Work Surfaces
(Refer to SDS for effective deactivating agent)

Securely Seal Containers
Ensure Labels are Complete & Accurate

Store Waste in Designated Satellite Accumulation Area

Contact EHS for Waste Pickup
& Complete Disposal Manifest

Retain Disposal Records

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of TIC10g waste.
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III. Mechanism of Action: TIC10g Signaling Pathway
TIC10g/ONC201 is a small molecule imipridone that exhibits anti-cancer properties through

several mechanisms.[1][2] A primary mechanism involves the hyperactivation of the

mitochondrial protease ClpP.[3][4] This leads to the degradation of mitochondrial proteins,

inducing the Integrated Stress Response (ISR) and subsequent apoptosis (programmed cell

death).[3][5]

Additionally, TIC10g/ONC201 can inhibit the Akt and ERK signaling pathways.[6][7] This dual

inhibition results in the dephosphorylation and nuclear translocation of the transcription factor

FOXO3a, which in turn upregulates the transcription of the pro-apoptotic protein TRAIL (Tumor

Necrosis Factor-related apoptosis-inducing ligand).[7][8]

Mitochondrial Pathway Akt/ERK Pathway

TIC10g (ONC201)

ClpP Activation Inhibition of
Akt & ERK

Mitochondrial Dysfunction

Integrated Stress
Response (ISR)

Apoptosis

FOXO3a Nuclear
Translocation

TRAIL Transcription

Click to download full resolution via product page

Caption: Dual signaling pathways of TIC10g leading to cancer cell apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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